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Compound of Interest

Compound Name:
2-(tert-Butoxycarbonyloxyimino)-2-

phenylacetonitrile

Cat. No.: B108109 Get Quote

Safe Disposal of 2-(tert-
Butoxycarbonyloxyimino)-2-phenylacetonitrile
(Boc-ON)
For Immediate Reference: Do Not Dispose of Down the Drain or in General Waste.

This document provides essential procedural guidance for the safe and compliant disposal of

2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile, commonly known as Boc-ON (CAS

58632-95-4). Adherence to these protocols is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is imperative to handle 2-(tert-
Butoxycarbonyloxyimino)-2-phenylacetonitrile with appropriate personal protective

equipment (PPE) to mitigate risks of exposure. This compound is harmful if swallowed, in

contact with skin, or inhaled, and can cause serious skin and eye irritation. All handling should

occur in a well-ventilated area, preferably within a chemical fume hood.

Table 1: Required Personal Protective Equipment (PPE)
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Category Requirement Rationale

Eye Protection

Chemical safety goggles or

glasses meeting OSHA or

European standards.

To prevent eye irritation from

dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

potential irritation.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust is generated or exposure

limits are exceeded.

To avoid inhalation of dust

which may cause respiratory

tract irritation.

Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

To prevent accidental

ingestion.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 2-(tert-
Butoxycarbonyloxyimino)-2-phenylacetonitrile is through a licensed and reputable chemical

waste disposal company. This ensures that the waste is managed in accordance with all

applicable federal, state, and local environmental regulations.

Experimental Protocol for Waste Segregation and Collection:

Solid Waste Collection:

Carefully sweep up any solid 2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile
residue.

Collect all solid waste, including the residual product and any contaminated consumables

(e.g., weighing paper, gloves, spatulas), in a dedicated, leak-proof, and clearly labeled

hazardous waste container.
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Liquid Waste Collection:

If 2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile is in a solution, collect it in a

sealed, appropriately labeled container that is compatible with the solvent used.

Spill Management:

Small Spills: Use appropriate tools to place the spilled material into a convenient waste

disposal container.

Large Spills: Use a shovel to transfer the spilled material into a suitable waste disposal

container.

Ensure proper PPE is worn during all cleanup activities.

Container Labeling and Segregation:

Labeling: The waste container must be clearly labeled with the full chemical name, "2-
(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile," and any institutional tracking

numbers. Indicate that it is toxic chemical waste.

Segregation: Do not mix this waste with other waste streams unless explicitly permitted by

your institution's waste management guidelines. It should be segregated from

incompatible materials, particularly strong oxidizing agents.

Storage and Final Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

chemical waste accumulation.

Arrange for the pickup of the hazardous waste with your institution's Environmental Health

and Safety (EHS) office or their designated licensed chemical waste disposal contractor.

The final disposal will likely involve incineration at a permitted facility to ensure the

complete destruction of the compound.

Under no circumstances should this chemical be disposed of in the general trash or poured

down the drain.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-(tert-
Butoxycarbonyloxyimino)-2-phenylacetonitrile.

Start: Boc-ON Waste Generated

Is the waste solid or in a liquid solution?

Collect in a designated, compatible solid waste container.

Solid

Collect in a designated, compatible liquid waste container.

Liquid

Label container with full chemical name and hazard information.

Store in a designated, cool, dry, and well-ventilated Satellite Accumulation Area.

Contact Environmental Health & Safety (EHS) for waste pickup.

End: Professional Disposal
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Caption: Decision workflow for 2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile waste

disposal.

To cite this document: BenchChem. [2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile
proper disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108109#2-tert-butoxycarbonyloxyimino-2-
phenylacetonitrile-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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